Cas no 1239358-86-1 (Ilginatinib)

• Product Name: Ilginatinib
• CAS No: 1239358-86-1
• MF: C₂₁H₂₀FN₇
• MW: 389.4288
• CID: 2601740
• PubChem ID: 46866319
• Update Time: 2024-11-02

Ilginatinib Chemical and Physical Properties

Names and Identifiers

• NS-018
• NS018
• ilginatinib
• 56R994WX4L
• (S)-N2-(1-(4-fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2-yl)pyridine-2,6-diamine
• (S)-N2-[1-(4-fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2-yl)pyridine-2,6-diamine
• GTPL7839
• DB12784
• SB16921
• Q27088043
• (S)-N-(1-(4-Fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N'-(pyrazin-2-yl)pyridine-2,6-diamine
• (S)-N2-[1-(4-fl
• -N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine
• DTXSID201115696
• HY-19631A
• BDBM50595922
• F85341
• 2,6-Pyridinediamine, N2-((1S)-1-(4-fluorophenyl)ethyl)-4-(1-methyl-1H-pyrazol-4-yl)-N6-2-pyrazinyl-
• UQTPDWDAYHAZNT-AWEZNQCLSA-N
• CS-5358
• N2-[(1S)-1-(4-Fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-2-pyrazinyl-2,6-pyridinediamine
• UNII-56R994WX4L
• ILGINATINIB [INN]
• NS00072915
• s59
• CHEMBL4303389
• 1239358-86-1
• AKOS030526348
• 1526932-96-6
• SCHEMBL14954406
• MS-26478
• 6-N-[(1S)-1-(4-fluorophenyl)ethyl]-4-(1-methylpyrazol-4-yl)-2-N-pyrazin-2-ylpyridine-2,6-diamine
• (S)-N2-[1-(4-fluorophenyl)ethyl]-4-(1-methyl-1H-pyrazol-4-yl)-N6-(pyrazin-2yl)pyridine-2,6-diamine
• BRD-K21865955-003-01-5
• Ilginatinib

• Inchi： 1S/C21H20FN7/c1-14(15-3-5-18(22)6-4-15)26-19-9-16(17-11-25-29(2)13-17)10-20(27-19)28-21-12-23-7-8-24-21/h3-14H,1-2H3,(H2,24,26,27,28)/t14-/m0/s1
• InChI Key： UQTPDWDAYHAZNT-AWEZNQCLSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])[H])N([H])C1=C([H])C(=C([H])C(N([H])C2C([H])=NC([H])=C([H])N=2)=N1)C1C([H])=NN(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 389.176422g/mol
• Monoisotopic Mass: 389.176422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6
• Molecular Weight: 389.4g/mol

Ilginatinib Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines